Cas no 263007-73-4 (9(10H)-Acridinone, 1,2,3-trihydroxy-)

9(10H)-Acridinone, 1,2,3-trihydroxy- structure
263007-73-4 structure
Product Name:9(10H)-Acridinone, 1,2,3-trihydroxy-
CAS No:263007-73-4
MF:C13H9NO4
MW:243.214863538742
CID:1426235
Update Time:2024-08-15

9(10H)-Acridinone, 1,2,3-trihydroxy- Chemical and Physical Properties

Names and Identifiers

    • 9(10H)-Acridinone, 1,2,3-trihydroxy-
    • Inchi: 1S/C13H9NO4/c15-9-5-8-10(13(18)12(9)17)11(16)6-3-1-2-4-7(6)14-8/h1-5,15,17-18H,(H,14,16)
    • InChI Key: HTCPQSUPNINIOJ-UHFFFAOYSA-N
    • SMILES: OC1C(O)=C(O)C2=C(NC3C(C2=O)=CC=CC=3)C=1

Computed Properties

  • Exact Mass: 243.05317
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • XLogP3: 1.777

Experimental Properties

  • Density: 1.580±0.06 g/cm3(Predicted)
  • Boiling Point: 474.7±45.0 °C(Predicted)
  • PSA: 89.79
  • pka: 7.27±0.20(Predicted)
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